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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576 Get Quote

Technical Support Center: CNQX Disodium Salt
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CNQX
disodium salt.

Frequently Asked Questions (FAQs)
Q1: My CNQX disodium salt has changed color from yellow/orange to a reddish-brown. Is it

degraded?

A1: Not necessarily. CNQX disodium salt is known to be hygroscopic, meaning it readily

absorbs moisture from the air. This hydration process can cause a color change to orange, red,

or brown.[1][2] According to manufacturers, this color change does not typically affect the

product's performance. However, it is a reminder to ensure proper storage conditions to

minimize moisture absorption.

Q2: What is the proper way to store CNQX disodium salt?

A2: To maintain the integrity of the compound, it should be stored under desiccating conditions,

protected from light.[3] For long-term storage, +4°C is recommended, although some suppliers

state that room temperature is also acceptable if the product is kept dry.[3]

Q3: How should I prepare and store solutions of CNQX disodium salt?
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A3: It is highly recommended to prepare aqueous solutions of CNQX disodium salt fresh on

the day of use. If a stock solution needs to be stored, it should be aliquoted and kept at -20°C

for up to one month to minimize degradation.[1][3] Before use, allow the solution to equilibrate

to room temperature.

Q4: What is the solubility of CNQX disodium salt?

A4: CNQX disodium salt is soluble in water. Different suppliers report slightly different

maximum concentrations, generally ranging from 10 mM to 25 mM.[2][3] Warming the solution

may aid in dissolution.

Troubleshooting Guides
Issue 1: Unexpected Experimental Results or Suspected
Loss of Activity
If you observe a loss of efficacy or unexpected results in your experiments, it is prudent to

consider the stability of your CNQX disodium salt solution.

Troubleshooting Steps:

Review Solution Preparation and Storage:

Confirm that the solution was prepared fresh or, if stored, that it was kept at -20°C for no

longer than one month.

Ensure the solution was protected from light during storage.

Prepare a Fresh Solution:

Prepare a new solution from your solid stock of CNQX disodium salt.

Repeat the experiment with the freshly prepared solution.

Assess Purity via HPLC (If available):

If the issue persists, the purity of the solid compound may need to be assessed. High-

Performance Liquid Chromatography (HPLC) is the standard method for determining the
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purity of CNQX disodium salt.[4]

A stability-indicating HPLC method can separate the intact drug from any degradation

products.

Issue 2: Solid Material Appears Clumpy or Sticky
This is a common observation due to the hygroscopic nature of CNQX disodium salt.[2]

Preventative Measures:

Minimize Air Exposure: When weighing the compound, do so quickly and in an environment

with low humidity if possible.

Proper Storage: Always store the solid compound in a tightly sealed container with a

desiccant.

Corrective Action:

If the material has become clumpy, it can still be used, as this is primarily due to moisture

absorption. Ensure accurate weighing. The performance of the product should not be

affected.

Data Presentation
Table 1: Physical and Chemical Properties of CNQX Disodium Salt

Property Value Source(s)

Appearance
Yellow, orange, brown, or red

solid
[1][2][5]

Molecular Formula C₉H₂N₄Na₂O₄ [3]

Molecular Weight
276.12 g/mol (anhydrous

basis)
[3]

Purity (Typical) ≥98% (by HPLC) [4]
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Table 2: Recommended Storage Conditions

Form Condition Duration Source(s)

Solid

Desiccate at +4°C or

Room Temperature,

Protect from Light

Up to 12 months or

more
[3]

Aqueous Solution
-20°C, Protected from

Light
Up to 1 month [1][3]

Aqueous Solution Room Temperature
Prepare fresh for daily

use

Experimental Protocols
Protocol 1: General Procedure for Preparing an Aqueous
Stock Solution

Allow the vial of solid CNQX disodium salt to equilibrate to room temperature before

opening to minimize moisture condensation.

Weigh the desired amount of CNQX disodium salt quickly in a low-humidity environment if

possible.

Add the appropriate volume of high-purity water to achieve the desired concentration (e.g.,

10 mM).

Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming can be

used to aid dissolution.

If not for immediate use, aliquot the solution into light-protected tubes and store at -20°C.

Protocol 2: Outline for a Stability-Indicating HPLC Purity
Assay
This is a general outline. Specific parameters may need to be optimized for your system.
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Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol) is commonly employed.

Detection: UV detection at a wavelength where CNQX has significant absorbance.

Sample Preparation:

Prepare a standard solution of CNQX disodium salt of known concentration.

Prepare a sample of the solution in question, diluted to a similar concentration.

Analysis:

Inject the standard and sample solutions into the HPLC system.

Compare the chromatograms. The presence of significant additional peaks in the sample

chromatogram, which are absent in the standard, may indicate the presence of

degradation products. The area of the main CNQX peak can be used to quantify its

concentration relative to the standard.

Mandatory Visualizations
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Caption: CNQX competitively antagonizes AMPA and kainate receptors.
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Troubleshooting CNQX Color Change

CNQX Disodium Salt
Color Change Observed

Review Storage Conditions:
- Desiccated?

- Protected from light?

Color change is likely due to
hydration (hygroscopic nature).

Product performance is likely unaffected.

Yes

Improve storage:
- Use a desiccator.

- Store in a tightly sealed vial.
- Protect from light.

No

Proceed with experiment
(use fresh solution).

Are there other signs of degradation?
(e.g., loss of activity)

No

Consider Purity Assessment
(e.g., HPLC analysis)

Yes

Click to download full resolution via product page

Caption: Workflow for addressing CNQX disodium salt color change.
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Assessing CNQX Solution Stability
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Caption: Workflow for evaluating the stability of CNQX solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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